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Compound of Interest

Compound Name: Indole-6-boronic acid

Cat. No.: B132104

Essential Safety and Handling Guide for Indole-6-
boronic Acid

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides immediate, essential safety and logistical
information for the proper use of Indole-6-boronic acid, including detailed operational
protocols and disposal plans to ensure a safe laboratory environment.

Chemical Identifier:

Name: Indole-6-boronic acid

CAS Number: 147621-18-9

Molecular Formula: CsHsBNO:

Molecular Weight: 160.97 g/mol [1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

Indole-6-boronic acid is classified as a hazardous substance and requires careful handling to
avoid adverse health effects.[4]
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Primary Hazards:

o Skin Irritation: Causes skin irritation.[3][4][5]

e Serious Eye Irritation: Causes serious eye irritation.[3][4][5]

o Respiratory Irritation: May cause respiratory irritation.[3][4][5]

The following table summarizes the necessary personal protective equipment (PPE) for

handling Indole-6-boronic acid.

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
eyeglasses with side shields
meeting OSHA 29 CFR
1910.133 or European
Standard EN166 standards.[4]

To prevent eye contact with
dust particles and potential

splashes.

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[6][7]

To prevent skin contact and

irritation.[6]

Body Protection

A standard laboratory coat is
required. For tasks with a
higher risk of splashing, a
chemical-resistant apron is
recommended.[6][7][8]

To protect skin from accidental

spills or contact.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) is necessary if dust is
generated.[4][7][9]

To prevent inhalation of dust
particles and subsequent

respiratory irritation.[7]

Operational and Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of Indole-6-boronic

acid. All operations should be conducted in a well-ventilated area, preferably within a certified
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chemical fume hood.[6][10] Ensure that an eyewash station and safety shower are readily
accessible.[6][9]

Step-by-Step Handling Procedure:
e Preparation:

o Before handling, ensure the work area within the chemical fume hood is clean and
uncluttered.

o Confirm the availability and functionality of the eyewash station and safety shower.
o Assemble all necessary equipment (spatula, weighing paper, glassware, etc.).
e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling the Chemical:
o Keep the container of Indole-6-boronic acid tightly closed when not in use.[4][7]

o To retrieve the product, centrifuge the original vial before removing the cap to ensure
maximum recovery.[1]

o Use a spatula to carefully transfer the solid powder, avoiding the generation of dust.[7]

o If weighing the compound, do so on weighing paper or in a suitable container within the
fume hood.

o When dissolving the solid, add the solvent slowly to the solid to prevent splashing.
e Post-Handling:

o Clean the work area and any equipment used with an appropriate solvent.
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o Dispose of all contaminated materials, including gloves and weighing paper, as hazardous
waste.

o Wash hands thoroughly with soap and water after handling is complete.[6][7]

Storage and Disposal Plan

Proper storage and disposal are critical components of the safe handling of Indole-6-boronic
acid.

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Recommended storage temperatures are between 2-8°C or at -20°C for long-term stability.

[1][2]

Disposal:

All waste generated from the use of Indole-6-boronic acid, including contaminated PPE
and empty containers, must be treated as hazardous waste.[6]

e Dispose of chemical waste in accordance with federal, state, and local regulations.[6] Do not
empty into drains.[4]

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[4]

o Empty containers should be triple rinsed with a suitable solvent before disposal. The rinsate
should be collected and disposed of as hazardous waste.[11]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
Indole-6-boronic acid.
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Caption: Workflow for Safe Handling of Indole-6-boronic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ushio.net [ushio.net]

. 6-Indolylboronic acid = 95 147621-18-9 [sigmaaldrich.com]
. H53313.03 [thermofisher.com]

. fishersci.com [fishersci.com]

. sigmaaldrich.com [sigmaaldrich.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. chem.libretexts.org [chem.libretexts.org]

°
(o] (0] ~ (o)) ()] EEN w N =

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 10. aksci.com [aksci.com]
e 11. rtong.people.ust.hk [rtong.people.ust.hk]

 To cite this document: BenchChem. [Personal protective equipment for handling Indole-6-
boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132104#personal-protective-equipment-for-handling-
indole-6-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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